Cas no 1801167-49-6 (6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester)

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester is a synthetic organic compound featuring a cyclohexene core substituted with a dichlorophenyl group and a methyl ester functionality. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of the dichlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. The methyl ester group offers versatility for further derivatization via hydrolysis or transesterification. This compound’s stability under standard conditions and well-defined reactivity profile make it suitable for controlled synthetic applications. Its precise stereochemistry and functional group arrangement are critical for targeted molecular interactions in research and industrial processes.
6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester structure
1801167-49-6 structure
Product Name:6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester
CAS No:1801167-49-6
MF:C15H14Cl2O3
MW:313.175862789154
CID:2355157
Update Time:2025-06-09

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2',3'-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate
    • Methyl 2,3-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1-biphenyl]-2-carboxylate
    • Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
    • 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester
    • Inchi: 1S/C15H14Cl2O3/c1-8-6-9(18)7-11(13(8)15(19)20-2)10-4-3-5-12(16)14(10)17/h3-6,11,13H,7H2,1-2H3
    • InChI Key: CJGXMVYFHUEJDQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1CC(C=C(C)C1C(=O)OC)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Topological Polar Surface Area: 43.4

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester Security Information

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D285970-1mg
6-​(2,​3-​Dichlorophenyl)​-​2-​methyl-​4-​oxo-​2-​cyclohexene-​1-​carboxylic acid Methyl Ester
1801167-49-6
1mg
$190.00 2023-05-18
TRC
D285970-10mg
6-​(2,​3-​Dichlorophenyl)​-​2-​methyl-​4-​oxo-​2-​cyclohexene-​1-​carboxylic acid Methyl Ester
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$1499.00 2023-05-18
Biosynth
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Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
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Biosynth
BXC16749-5 mg
Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
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5mg
$643.50 2023-01-05
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BXC16749-10 mg
Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
1801167-49-6
10mg
$1,029.60 2023-01-05
Biosynth
BXC16749-25 mg
Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
1801167-49-6
25mg
$1,930.50 2023-01-05
Biosynth
BXC16749-50 mg
Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
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Additional information on 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester, also known by its CAS number CAS No. 1801167-49-6, is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of cyclohexene derivatives and features a methyl ester group, making it a valuable component in both academic and industrial applications.

The molecular structure of this compound is characterized by a cyclohexene ring substituted with a 2,3-dichlorophenyl group at the 6-position, a methyl group at the 2-position, and an oxo group at the 4-position. The presence of these substituents imparts unique chemical properties, including reactivity and stability, which are essential for its potential applications in drug design and material science.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. Researchers have explored the potential of 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene derivatives as inhibitors of specific enzymes involved in metabolic pathways. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain kinases, suggesting its potential role in anticancer therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The ester group present in the molecule can serve as a reactive site for polymerization reactions, leading to the synthesis of novel materials with tailored properties. Recent advancements in this area have focused on improving the mechanical and thermal stability of polymers derived from such compounds.

The synthesis of CAS No. 1801167-49-6 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. These efforts have been documented in several high-profile journals, underscoring the significance of this compound in contemporary chemical research.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. This knowledge is vital for developing sustainable practices in chemical manufacturing.

In conclusion, 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines make it a focal point for ongoing research. As scientists continue to explore its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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